Cas no 2228282-09-3 (2-(3-amino-1,1,1-trifluoropropan-2-yl)-3-bromophenol)

• Product Name: 2-(3-amino-1,1,1-trifluoropropan-2-yl)-3-bromophenol
• CAS No: 2228282-09-3
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• CID: 6478845
• PubChem ID: 165629660
• Update Time: 2025-06-11

2-(3-amino-1,1,1-trifluoropropan-2-yl)-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1,1,1-trifluoropropan-2-yl)-3-bromophenol
• EN300-1960036
• 2228282-09-3

• Inchi： 1S/C9H9BrF3NO/c10-6-2-1-3-7(15)8(6)5(4-14)9(11,12)13/h1-3,5,15H,4,14H2
• InChI Key： UNRPIEXXONUSKC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C(F)(F)F)CN)O

Computed Properties

• Exact Mass: 282.98196g/mol
• Monoisotopic Mass: 282.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-amino-1,1,1-trifluoropropan-2-yl)-3-bromophenol

Professional Introduction to Compound with CAS No. 2228282-09-3 and Product Name: 2-(3-amino-1,1,1-trifluoropropan-2-yl)-3-bromophenol

The compound identified by the CAS number 2228282-09-3 and the product name 2-(3-amino-1,1,1-trifluoropropan-2-yl)-3-bromophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates both fluorine and bromine substituents, which are strategically positioned to modulate its pharmacological properties.

At the core of this compound's appeal lies its dual functionality. The amino group at the 3-position of the trifluoropropanyl side chain introduces a basic character, enabling interactions with acidic pharmacophores in biological systems. Concurrently, the bromine atom at the 3-position of the phenolic ring provides a handle for further chemical modifications, such as cross-coupling reactions, which are pivotal in constructing more complex molecules. This bifunctional nature makes it an invaluable intermediate in synthesizing novel therapeutic agents.

Recent advancements in computational chemistry have highlighted the importance of fluorinated compounds in drug design. The presence of three fluorine atoms in the trifluoropropan-2-yl group enhances metabolic stability and binding affinity towards biological targets. Studies have demonstrated that fluorine substitution can significantly alter the electronic properties of molecules, leading to improved pharmacokinetic profiles. For instance, fluorinated aromatic compounds often exhibit increased lipophilicity and reduced susceptibility to enzymatic degradation, making them attractive candidates for oral administration.

The bromophenol moiety in this compound further contributes to its versatility. Bromine is a versatile halogen that participates in various organic transformations, including Suzuki-Miyaura and Heck couplings, which are widely employed in constructing biaryl structures. These types of structures are prevalent in many FDA-approved drugs due to their favorable pharmacological properties. By incorporating a bromine atom at the 3-position of the phenol ring, chemists can readily introduce additional aromatic units or heterocycles, expanding the compound's synthetic utility.

Current research in medicinal chemistry emphasizes the development of multifunctional scaffolds that combine multiple pharmacophores into a single molecule. The compound under discussion exemplifies this trend by integrating an amino group, a fluorinated side chain, and a brominated aromatic ring. Such multifunctional entities are designed to interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic efficacy while minimizing side effects.

In vitro studies have begun to explore the biological activity of this compound. Preliminary data suggest that it exhibits moderate affinity for certain enzyme targets, making it a promising lead for further optimization. The amino group has been shown to engage with acidic residues in protein active sites, while the fluorinated side chain may contribute to hydrophobic interactions. Additionally, the bromophenol ring could participate in π-stacking interactions with aromatic residues in biological macromolecules.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. The introduction of the trifluoropropanyl group requires careful handling due to its sensitivity to nucleophilic attack. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high selectivity. Similarly, the bromination step at the phenolic ring has been optimized to ensure regioselectivity and high yield.

The role of computational modeling in guiding synthetic strategies cannot be overstated. Molecular modeling studies have been instrumental in predicting how structural modifications will impact biological activity. By simulating interactions between this compound and potential targets using software such as Schrödinger or MOE (Molecular Operating Environment), researchers can identify key pharmacophoric elements and refine analogs for improved potency and selectivity.

Future directions for research on this compound include exploring its potential as a scaffold for drug discovery programs targeting neurological disorders or inflammatory diseases. The combination of an amino group and fluorinated side chain is particularly relevant for developing agents that modulate neurotransmitter receptors or cytokine pathways. Additionally, exploring derivatives with different halogen substituents or additional functional groups could uncover novel bioactivities.

The broader significance of this compound lies in its embodiment of modern pharmaceutical design principles—combining structural features that enhance both potency and synthetic accessibility. As drug development continues to evolve towards more rational and efficient approaches, compounds like 2-(3-amino-1,1,1-trifluoropropan-2-yl)-3-bromophenol will serve as valuable building blocks for next-generation therapeutics.